![molecular formula C17H16N2O3 B5695018 4-[(2-methylphenoxy)acetyl]-3,4-dihydro-2(1H)-quinoxalinone](/img/structure/B5695018.png)
4-[(2-methylphenoxy)acetyl]-3,4-dihydro-2(1H)-quinoxalinone
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Overview
Description
4-[(2-methylphenoxy)acetyl]-3,4-dihydro-2(1H)-quinoxalinone is a chemical compound with potential therapeutic applications. It belongs to the class of quinoxaline derivatives, which have shown promising results in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 4-[(2-methylphenoxy)acetyl]-3,4-dihydro-2(1H)-quinoxalinone is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or proteins involved in the disease process. For example, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes involved in tumor growth.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce inflammation, scavenge free radicals, and modulate the immune system. It has also been shown to have antimicrobial and antifungal effects.
Advantages and Limitations for Lab Experiments
One advantage of 4-[(2-methylphenoxy)acetyl]-3,4-dihydro-2(1H)-quinoxalinone is its potential as a therapeutic agent for various diseases. It has also been shown to have low toxicity in animal studies. However, its low solubility in water may limit its use in certain experiments.
Future Directions
There are several future directions for research on 4-[(2-methylphenoxy)acetyl]-3,4-dihydro-2(1H)-quinoxalinone. One direction is to investigate its potential as an anticancer agent in combination with other drugs. Another direction is to study its mechanism of action in more detail. Additionally, its potential as an anti-inflammatory and antioxidant agent could be further explored. Finally, its pharmacokinetics and pharmacodynamics could be studied to better understand its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 4-[(2-methylphenoxy)acetyl]-3,4-dihydro-2(1H)-quinoxalinone involves the reaction of 2-methylphenol with ethyl chloroacetate to form ethyl 2-(2-methylphenoxy)acetate. This intermediate is then reacted with hydrazine hydrate to form 2-(2-methylphenoxy)acetic acid hydrazide. Finally, the acid hydrazide is cyclized with ethyl acetoacetate to yield the target compound.
Scientific Research Applications
Research on 4-[(2-methylphenoxy)acetyl]-3,4-dihydro-2(1H)-quinoxalinone has shown potential therapeutic applications in various diseases. It has been studied for its anticancer, antimicrobial, antifungal, and antitubercular properties. It has also been investigated for its potential as an anti-inflammatory and antioxidant agent.
properties
IUPAC Name |
4-[2-(2-methylphenoxy)acetyl]-1,3-dihydroquinoxalin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3/c1-12-6-2-5-9-15(12)22-11-17(21)19-10-16(20)18-13-7-3-4-8-14(13)19/h2-9H,10-11H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXXQFMVLVDRGND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)N2CC(=O)NC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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